Cas no 33560-59-7 (Phenol, 4,4',4''-methylidynetris[2,6-bis(1,1-dimethylethyl)-)
33560-59-7 structure
Product Name:Phenol, 4,4',4''-methylidynetris[2,6-bis(1,1-dimethylethyl)-
CAS No:33560-59-7
MF:C43H64O3
MW:628.966473579407
CID:292715
PubChem ID:4143098
Update Time:2025-04-19
Phenol, 4,4',4''-methylidynetris[2,6-bis(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-[bis(3,5-ditert-butyl-4-hydroxyphenyl)methyl]-2,6-ditert-butylphenol
- AKOS024405895
- SCHEMBL8772288
- DTXSID30399853
- 33560-59-7
- Phenol, 4,4',4''-methylidynetris[2,6-bis(1,1-dimethylethyl)-
- 4,4',4''-METHANETRIYLTRIS(2,6-DI-TERT-BUTYLPHENOL)
-
- Inchi: 1S/C43H64O3/c1-38(2,3)28-19-25(20-29(35(28)44)39(4,5)6)34(26-21-30(40(7,8)9)36(45)31(22-26)41(10,11)12)27-23-32(42(13,14)15)37(46)33(24-27)43(16,17)18/h19-24,34,44-46H,1-18H3
- InChI Key: FFOUWOPCDGXFNL-UHFFFAOYSA-N
- SMILES: OC1=C(C=C(C=C1C(C)(C)C)C(C1C=C(C(=C(C=1)C(C)(C)C)O)C(C)(C)C)C1C=C(C(=C(C=1)C(C)(C)C)O)C(C)(C)C)C(C)(C)C
Computed Properties
- Exact Mass: 628.48582
- Monoisotopic Mass: 628.48554590g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 46
- Rotatable Bond Count: 9
- Complexity: 786
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 14.3
- Topological Polar Surface Area: 60.7Ų
Experimental Properties
- PSA: 60.69
Phenol, 4,4',4''-methylidynetris[2,6-bis(1,1-dimethylethyl)- Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
33560-59-7 (Phenol, 4,4',4''-methylidynetris[2,6-bis(1,1-dimethylethyl)-) Related Products
- 88-60-8(2-tert-butyl-5-methylphenol)
- 2409-55-4(2-Tert-Butyl-4-methylphenol)
- 96-70-8(2-tert-butyl-4-ethylphenol)
- 96-76-4(2,4-Di-tert-butylphenol)
- 1709-70-2(1,3,5-Trimethyl-2,4,6-tris(3,5-di-tert-butyl-4-hydroxybenzyl)benzene)
- 2078-54-8(Propofol)
- 88-58-4(2,5-Di-tert-butylhydroquinone)
- 89-83-8(Thymol)
- 79-97-0(Bisphenol C)
- 128-39-2(2,6-Di-tert-butylphenol)
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